Cas no 1881269-35-7 (4,7-Dibromo-2,1,3-benzothiadiazole-5,6-dicarbonitrile)
1881269-35-7 structure
Product Name:4,7-Dibromo-2,1,3-benzothiadiazole-5,6-dicarbonitrile
CAS No:1881269-35-7
MF:C8Br2N4S
MW:343.985397338867
CID:4709393
Update Time:2023-08-16
4,7-Dibromo-2,1,3-benzothiadiazole-5,6-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4,7-dibromo-2,1,3-benzothiadiazole-5,6-dicarbonitrile
- 4,7-Dibromobenzo[c][1,2,5]thiadiazole-5,6-dicarbonitrile
- 4,7-Dibromo-2,1,3-benzothiadiazole-5,6-dicarbonitrile
-
- Inchi: 1S/C8Br2N4S/c9-5-3(1-11)4(2-12)6(10)8-7(5)13-15-14-8
- InChI Key: ZBQGTJJXBPTYIN-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)C(C#N)=C(C2C1=NSN=2)Br
Computed Properties
- Exact Mass: 343.81899 g/mol
- Monoisotopic Mass: 341.82104 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 343.99
- XLogP3: 2.6
- Topological Polar Surface Area: 102
4,7-Dibromo-2,1,3-benzothiadiazole-5,6-dicarbonitrile Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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